N-BUTYL-4-METHANESULFONYLPIPERAZINE-1-CARBOXAMIDE

• IUPAC Name: N-butyl-4-methylsulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C10H21N3O3S/c1-3-4-5-11-10(14)12-6-8-13(9-7-12)17(2,15)16/h3-9H2,1-2H3,(H,11,14)
• InChI Key: OUIWHCCYUOHWMW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)N1CCN(CC1)S(=O)(=O)C
• Molecular Formula: C10H21N3O3S
• Molecular Weight: 263.36 g/mol

Description

N-Butyl-4-methanesulfonylpiperazine-1-carboxamide is a chemical compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This compound is characterized by the presence of a butyl group, a methanesulfonyl group, and a carboxamide group attached to a piperazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-4-methanesulfonylpiperazine-1-carboxamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of a base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). This reaction leads to the formation of protected piperazines, which can then be deprotected to yield the desired compound .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as described above. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-butyl-4-methanesulfonylpiperazine-1-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under mild conditions using reagents such as hydrogen peroxide or peracids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanesulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding amines or alcohols.

Scientific Research Applications

N-butyl-4-methanesulfonylpiperazine-1-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex piperazine derivatives.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-butyl-4-methanesulfonylpiperazine-1-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific biological activity being investigated .

Comparison with Similar Compounds

Similar Compounds

N-Hydroxy-1-(4-Methoxyphenyl)Sulfonyl-4-Benzyloxycarbonyl-Piperazine-2-Carboxamide: Another piperazine derivative with similar structural features.

Benzenesulfonamide Derivatives: Compounds containing the benzenesulfonamide group, which exhibit similar biological activities

Uniqueness

N-butyl-4-methanesulfonylpiperazine-1-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties